![molecular formula C8H6BrN3 B136524 7-Bromo-2-methylpyrido[2,3-b]pyrazine CAS No. 155629-94-0](/img/structure/B136524.png)
7-Bromo-2-methylpyrido[2,3-b]pyrazine
Overview
Description
7-Bromo-2-methylpyrido[2,3-b]pyrazine (BMPP) is an organic compound belonging to the pyrido[2,3-b]pyrazine family of compounds. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other industrial compounds. BMPP has several unique properties, such as its ability to form strong hydrogen bonds, which make it a useful molecule in many applications.
Scientific Research Applications
Optoelectronic Material Development
The compound 7-Bromo-2-methylpyrido[2,3-b]pyrazine is utilized in the development of organic optoelectronic materials. A study by Meti et al. (2017) elaborates on the synthesis of dipyrrolopyrazine (DPP) derivatives, including this compound. These compounds are synthesized through metal-free and metal-catalyzed amination, leading to efficient production of pyrrolopyrazines with promising optical and thermal properties for optoelectronic applications (Meti et al., 2017).
Crystal Structure Analysis
The crystal structures of pyrido[2,3-b]pyrazine derivatives, including this compound, have been studied to understand their molecular configurations. Popek and Crundwell (2019) analyzed the crystal structures of these compounds, noting the specific dihedral angles and inclinations in the bromo derivative, which are crucial for understanding their chemical and physical properties (Popek & Crundwell, 2019).
Synthesis and Biological Evaluation
This compound is also integral in the synthesis of various organic compounds with potential biological activities. For example, Rodrigues et al. (2021) synthesized novel methyl 7-[(hetero)arylamino]thieno[2,3-b]pyrazine-6-carboxylates using 7-bromothieno[2,3-b]pyrazine. These compounds were evaluated for antitumor activity, showing promise in inhibiting human tumor cells growth without significant toxicity in non-tumor cells (Rodrigues et al., 2021).
Corrosion Inhibition
Research has also explored the use of pyrazine derivatives, including this compound, as corrosion inhibitors. A study by Obot and Gasem (2014) investigated the adsorption properties of pyrazine compounds on steel, indicating their potential as corrosion inhibitors. Their work involved quantum chemical calculations and molecular dynamics simulations to understand the binding energies and reactivity of these compounds on metal surfaces (Obot & Gasem, 2014).
Safety and Hazards
Properties
IUPAC Name |
7-bromo-2-methylpyrido[2,3-b]pyrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrN3/c1-5-3-10-8-7(12-5)2-6(9)4-11-8/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUTYRYIQTGJKBH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C2C(=N1)C=C(C=N2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70437541 | |
Record name | 7-Bromo-2-methylpyrido[2,3-b]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70437541 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
155629-94-0 | |
Record name | 7-Bromo-2-methylpyrido[2,3-b]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70437541 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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